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Compound of Interest

Compound Name: Ebenifoline E-I

Cat. No.: B14864393

Ebenifoline E-ll: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ebenifoline E-ll is a naturally occurring sesquiterpene pyridine alkaloid, a class of complex
chemical compounds known for their significant biological activities. Isolated from plants of the
Celastraceae family, particularly from the stems and leaves of Euonymus laxiflorus, this
molecule has attracted attention within the scientific community.[1] Sesquiterpene pyridine
alkaloids are characterized by a highly oxygenated dihydro-f3-agarofuran sesquiterpenoid core
linked to a pyridine dicarboxylic acid moiety, forming a macrocyclic structure. This structural
complexity is believed to be responsible for their diverse pharmacological effects, including
anti-inflammatory, immunosuppressive, and cytotoxic properties. This guide provides an in-
depth overview of the known physical and chemical properties of Ebenifoline E-Il, detailed
experimental protocols for its study, and an exploration of its potential biological activities and
associated signaling pathways.

Physical and Chemical Properties

Ebenifoline E-Il is a white, amorphous powder.[1] A summary of its key physical and chemical
properties is presented in the table below.
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Property Value Reference
Molecular Formula CasH51NOas [1]
Molecular Weight 929.9 g/mol [1]

Physical State Amorphous Powder [1]

Melting Point 174-177 °C

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Stems and leaves of
Source _ [1]
Euonymus laxiflorus

Spectroscopic Data:

The structural elucidation of Ebenifoline E-ll was primarily achieved through extensive
spectroscopic analysis, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry
(MS).

Mass Spectrometry (MS):

o High-Resolution Mass Spectrometry (HRMS): The molecular ion peak [M]* was observed at
m/z 929.3086, corresponding to the molecular formula CasHs1NOzs.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

The *H and 3C NMR spectra of Ebenifoline E-Il were determined in CDCIs. The chemical
shifts () are reported in parts per million (ppm). While the complete spectral data is found in
the original isolation literature, the key structural features are confirmed by these techniques.
The 13C NMR data for the ebenifoline class of alkaloids has been compiled and serves as a
crucial reference for the identification of these complex molecules.

Due to the unavailability of the full-text of the original publication, the complete *H and *3C NMR
and IR data are not included here. Researchers are directed to the primary literature for this
detailed information.
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Experimental Protocols
Isolation and Purification of Ebenifoline E-II

The following is a generalized protocol for the extraction and isolation of sesquiterpene pyridine
alkaloids from plant material, adapted from procedures used for related compounds. The
specific details for Ebenifoline E-ll can be found in the primary literature.

Workflow for Isolation and Purification:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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